Cas no 1562250-22-9 (5-bromo-2-(dimethylamino)methylidene-2,3-dihydro-1H-inden-1-one)

• Product Name: 5-bromo-2-(dimethylamino)methylidene-2,3-dihydro-1H-inden-1-one
• CAS No: 1562250-22-9
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 5710220
• PubChem ID: 81695615
• Update Time: 2025-05-26

5-bromo-2-(dimethylamino)methylidene-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-[(dimethylamino)methylidene]-2,3-dihydro-1H-inden-1-one
• EN300-1126281
• AKOS020275708
• 1562250-22-9
• 5-bromo-2-(dimethylamino)methylidene-2,3-dihydro-1H-inden-1-one

• Inchi： 1S/C12H12BrNO/c1-14(2)7-9-5-8-6-10(13)3-4-11(8)12(9)15/h3-4,6-7H,5H2,1-2H3/b9-7-
• InChI Key： CVXXYUHMZIKLHT-CLFYSBASSA-N
• SMILES： BrC1C=CC2C(/C(=C\N(C)C)/CC=2C=1)=O

Computed Properties

• Exact Mass: 265.01023g/mol
• Monoisotopic Mass: 265.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 5-bromo-2-(dimethylamino)methylidene-2,3-dihydro-1H-inden-1-one

5-Bromo-2-(Dimethylamino)methylidene-2,3-Dihydro-1H-Inden-1-One: A Comprehensive Overview

5-Bromo-2-(Dimethylamino)methylidene-2,3-Dihydro-1H-Inden-1-One, also known by its CAS Registry Number 1562250-22-9, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of indenones, which are derivatives of indene with a ketone group. The presence of a bromine atom at the 5-position and a dimethylamino methylidene group at the 2-position introduces distinctive chemical properties, making it a subject of interest in various fields of research and industry.

The molecular structure of 5-Bromo-2-(Dimethylamino)methylidene-2,3-Dihydro-1H-Inden-1-One is characterized by a fused bicyclic system consisting of a benzene ring and a cyclopentane ring. The ketone group at the 1-position plays a crucial role in determining its reactivity and stability. The bromine substituent at the 5-position imparts electronic effects that influence the compound's behavior in different chemical environments. Additionally, the dimethylamino methylidene group at the 2-position introduces steric hindrance and enhances the compound's ability to participate in various chemical reactions.

Recent studies have highlighted the potential of 5-Bromo-2-(Dimethylamino)methylidene-2,3-Dihydro-1H-Inden-1-One in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the field of oncology. The compound's ability to modulate key cellular pathways makes it a promising candidate for developing novel therapeutic agents. Furthermore, its structural versatility allows for easy modification, enabling scientists to tailor its properties for specific applications.

In addition to its role in pharmaceuticals, 5-Bromo-2-(Dimethylamino)methylidene-related compounds have found applications in materials science. The unique electronic properties of this compound make it suitable for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its potential in creating advanced materials with tailored functionalities.

The synthesis of 5-Bromo-indenone-based compounds has been an area of active research. Scientists have developed efficient synthetic routes that allow for the scalable production of these compounds. These methods often involve multi-step reactions, including nucleophilic substitutions, eliminations, and oxidations. The use of catalytic systems has significantly improved the yield and purity of the final product, making it more accessible for industrial applications.

From an environmental perspective, understanding the degradation pathways of CAS No 1562250-based compounds is crucial for assessing their impact on ecosystems. Recent studies have focused on identifying biodegradation mechanisms and evaluating their persistence in different environmental conditions. These findings are essential for ensuring sustainable practices and minimizing potential risks associated with their use.

In conclusion, 5-Bromo-indenone-based compounds like CAS No 1562250 represent a valuable class of organic molecules with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into their properties and potential uses, underscoring their importance in both academic and industrial settings.